STEARYL AMINOPROPYL METHICONE

Specification

• CAS No.: 110720-64-4
• Molecular Formula: C10H14N6O2
• Molecular Weight: 0

Introduction

Chemical Structure and Composition

Stearyl aminopropyl methicone is a modified silicone polymer consisting of three primary structural components:

• A siloxane backbone (methicone) based on poly(methylhydro)siloxane

• Stearyl alcohol (1-octadecanol) groups

• Aminopropyl (3-amino-1-propyl) functional groups

The chemical is identified by the CAS Registry Number 110720-64-4 and is also known by its chemical name "Siloxanes and silicones, 3-aminopropyl Me, Me stearyl". The molecular structure combines the silicone backbone with organic modifications that enhance its functionality and compatibility with other ingredients.

Chemical Composition Elements

Component	Description	Function
Methicone backbone	Poly(methylhydro)siloxane structure	Provides the base silicone framework
Stearyl groups	Derived from stearyl alcohol (C18H38O)	Enhances emollient properties and compatibility with oils
Aminopropyl groups	3-amino-1-propyl functional groups	Provides conditioning properties and cationic character

The compound belongs to the chemical family of amino-group silicone polymers and is classified as a non-ionic silicone surfactant.

Physical and Chemical Properties

Stearyl aminopropyl methicone exhibits distinctive physical and chemical properties that make it valuable for cosmetic applications:

Physical State and Appearance

The ingredient can exist in either liquid or solid form at room temperature, depending on the specific formulation and molecular weight.

Solubility Profile

Stearyl aminopropyl methicone is:

• Insoluble in water

• Soluble in various organic solvents and silicone oils

This solubility profile contributes to its stability in oil-based formulations and emulsions.

Stability Characteristics

The compound demonstrates good chemical stability under normal storage and usage conditions. Like other silicone-based compounds, it is generally resistant to oxidation and thermal degradation.

Functional Properties

Stearyl aminopropyl methicone possesses several notable functional characteristics:

• Excellent film-forming abilities

• Lubricating properties

• Antistatic effects

• Dispersing capabilities

• Emulsifying properties

• Adsorption capabilities

• Anticorrosive properties

These multifunctional properties explain its widespread use in hair and skin care products.

Origin and Manufacturing Process

Raw Material Sources

The compound's origin is reported as animal/synthetic or animal/synthetic/plant, depending on the manufacturing approach. The stearyl component may be derived from:

• Animal sources - including fats from cows, pigs, sheep, and potentially other animals

• Plant sources - including vegetable oils that contain stearic acid

• Synthetic pathways

It's important to note that the information about origin may reflect only the status at initial entry of this ingredient into relevant INCI dictionaries, and technological progress may have added new manufacturing options based on substances of different origins.

Functions and Applications

Cosmetic Functions

Stearyl aminopropyl methicone serves multiple functions in cosmetic formulations:

Hair Conditioning

The compound leaves hair:

• Easy to comb

• Supple and soft

• Shiny

• Potentially adds volume

Skin Conditioning

As an emollient, it:

• Softens and smoothens the skin

• Improves skin feel and texture

Common Applications

Based on its properties and functions, stearyl aminopropyl methicone is typically used in:

Product Category	Typical Function	Benefit
Hair conditioners	Conditioning agent	Improves combability, reduces static, adds shine
Leave-in hair treatments	Film-former	Provides protective coating, enhances shine
Anti-frizz products	Lubricant	Reduces friction between hair strands
Moisturizing creams	Emollient	Softens skin, reduces water loss
Makeup products	Film-former	Improves application, increases wear time
Sunscreens	Emollient/film-former	Enhances feel, may improve water resistance

Environmental Considerations

Environmental Impact

• It may be hazardous to the environment

• Special attention should be given to water bodies

Regulatory Status and Identification

Chemical Identifiers

Identifier Type	Value
CAS Number	110720-64-4
EINECS	Not Available
INCI Name	STEARYL AMINOPROPYL METHICONE

Regulatory Framework

As a cosmetic ingredient, stearyl aminopropyl methicone is subject to various regulatory frameworks globally. While specific regulatory details for this compound were limited in the search results, cosmetic ingredients within the EU are governed by the Cosmetic Products Regulation (EC) No 1223/2009, which requires safety assessment and compliance with good manufacturing practices.

Vegan Status Considerations

An important consideration for formulators and consumers is the potential animal-derived nature of stearyl aminopropyl methicone. The stearyl component of this ingredient is derived from stearic acid, which can be obtained from:

• Animal sources - including fats from cows, pigs, sheep, and according to some sources, potentially from euthanized shelter animals

• Plant sources - including vegetable oils that contain stearic acid

Due to this variability in sourcing, the vegan status of products containing this ingredient depends on the specific sourcing practices of the manufacturer, requiring verification for those seeking vegan-certified products.